N-(2-bromophenyl)-2,2,2-trifluoroacetamide
Overview
Description
N-(2-bromophenyl)-2,2,2-trifluoroacetamide is a useful research compound. Its molecular formula is C8H5BrF3NO and its molecular weight is 268.03 g/mol. The purity is usually 95%.
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Scientific Research Applications
Catalytic Reaction Mechanisms
N-(2-bromophenyl)-2,2,2-trifluoroacetamide is studied for its role in catalytic reaction mechanisms. For instance, its reaction with terminal alkyne catalyzed by CuI has been investigated using density functional theory, revealing two possible reaction paths and emphasizing CuI's effectiveness as a catalyst in this process (Zhang, Wang, Li, & Tian, 2013).
Synthesis of Heterocycles
The compound plays a crucial role in the synthesis of various heterocycles. A study demonstrates its use in synthesizing heterocycles incorporated with trifluoroacetamide moiety under both thermal and microwave conditions (Shaaban, 2017).
Fluorinating Agent
Another application is as a fluorinating agent. A related compound, perfluoro-[N-(4-pyridyl)acetamide], derived from trifluoroacetamide, demonstrates the ability to fluorinate various organic compounds under mild conditions (Banks, Besheesh, & Tsiliopoulos, 1996).
Domino Reactions in Synthesis
The compound is also used in copper(I) iodide-catalyzed domino reactions for synthesizing polysubstituted 3-chalcogenated indoles, showcasing its versatility in complex chemical syntheses (Liu, Gou, Zhang, & Wu, 2018).
Arylamines Synthesis
In the field of organic synthesis, it has been used to develop a catalytic method for synthesizing primary arylamines from corresponding aryl bromides and iodides, demonstrating its utility in C-N cross-coupling reactions (Tao, Li, Fu, Liu, & Guo, 2008).
Antibacterial and Reactivity Study
A derivative, N-[2-(2-bromophenyl)-1,3-benzoxazol-5-yl]-2-phenylacetamide, has been synthesized and evaluated for antibacterial activity, as well as studied for its spectroscopic characteristics and reactivity, highlighting its potential in medicinal chemistry (Aswathy et al., 2017).
Mechanism of Action
Target of Action
It is known to be involved in palladium-catalyzed heck/suzuki cascade reactions .
Mode of Action
N-(2-bromophenyl)-2,2,2-trifluoroacetamide participates in a highly enantioselective palladium-catalyzed Heck/Suzuki cascade reaction . The success of this transformation is attributed to the endo-5-norbornene-2,3-dimethanol, which helps prevent transmetalation of the aryl-palladium complex .
Biochemical Pathways
Its role in palladium-catalyzed heck/suzuki cascade reactions suggests it may influence pathways involving carbon-carbon bond formation .
Pharmacokinetics
Its molecular weight is 214059 , which may influence its bioavailability and pharmacokinetic properties.
Result of Action
The result of this compound’s action is the successful execution of palladium-catalyzed Heck/Suzuki cascade reactions . This leads to the formation of an array of oxindoles with excellent ee values .
Action Environment
The action of this compound is influenced by the reaction conditions. For instance, the presence of endo-5-norbornene-2,3-dimethanol is crucial for preventing transmetalation of the aryl-palladium complex . .
Properties
IUPAC Name |
N-(2-bromophenyl)-2,2,2-trifluoroacetamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrF3NO/c9-5-3-1-2-4-6(5)13-7(14)8(10,11)12/h1-4H,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YAIXIJZAVUCEAC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)NC(=O)C(F)(F)F)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrF3NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50401366 | |
Record name | N-(2-bromophenyl)-2,2,2-trifluoroacetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50401366 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
268.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2727-71-1 | |
Record name | N-(2-Bromophenyl)-2,2,2-trifluoroacetamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2727-71-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-(2-bromophenyl)-2,2,2-trifluoroacetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50401366 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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